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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The widespread use of glyphosate, the active ingredient in Roundup, has prompted extensive

research into its efficacy, environmental impact, and mechanism of action, alongside a growing

interest in alternative weed management strategies. This guide provides an objective

comparison of glyphosate and its alternatives, supported by experimental data, detailed

methodologies, and visual representations of key biological pathways and workflows.

Mechanisms of Action: A Deeper Dive
Understanding the biochemical pathways targeted by different herbicides is crucial for

assessing their specificity and potential off-target effects.

Glyphosate: Inhibition of the Shikimate Pathway

Glyphosate is a systemic herbicide that is absorbed by the plant's foliage and translocated to

its growing points.[1] Its primary mode of action is the inhibition of the enzyme 5-

enolpyruvylshikimate-3-phosphate synthase (EPSPS).[1] This enzyme is a key component of

the shikimate pathway, which is essential for the biosynthesis of the aromatic amino acids

phenylalanine, tyrosine, and tryptophan in plants and some microorganisms.[1] By blocking this

pathway, glyphosate prevents the production of these vital amino acids, leading to a cessation

of growth and eventual plant death over a period of one to three weeks.[1]
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Glyphosate inhibits the EPSP synthase enzyme in the shikimate pathway.

Glufosinate: Inhibition of Glutamine Synthetase

Glufosinate is a broad-spectrum contact herbicide that acts by inhibiting glutamine synthetase,

a vital enzyme in plant nitrogen metabolism.[2][3] This enzyme is responsible for converting

glutamate and ammonia into glutamine.[2] Inhibition of glutamine synthetase leads to a rapid

accumulation of toxic ammonia within the plant cells and a depletion of glutamine, which is

crucial for nitrogen transport.[2] This disruption of nitrogen metabolism ultimately causes cell

death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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